ethyl 2-({[(4-methyl[1,2,4]triazolo[4,3-a]quinolin-1-yl)thio]acetyl}amino)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[2-[(4-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)sulfanyl]acetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C25H26N4O3S2/c1-3-32-24(31)21-17-10-5-4-6-12-19(17)34-23(21)26-20(30)14-33-25-28-27-22-15(2)13-16-9-7-8-11-18(16)29(22)25/h7-9,11,13H,3-6,10,12,14H2,1-2H3,(H,26,30)
• InChI Key: XXNPATPGWVXCCZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCCC2)NC(=O)CSC3=NN=C4N3C5=CC=CC=C5C=C4C
• Molecular Formula: C25H26N4O3S2
• Molecular Weight: 494.6 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings. It includes a [1,2,4]triazolo[4,3-a]quinoline ring, which is a type of heterocyclic compound. These types of compounds are often used in medicinal chemistry due to their ability to bind to various enzymes and receptors.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The [1,2,4]triazolo[4,3-a]quinoline ring, in particular, would contribute significantly to the structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure and the functional groups present. For example, the presence of the ethyl carboxylate group could potentially make the compound more polar.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research in the area of synthesizing novel heterocyclic compounds has been a focus due to their potential in drug discovery and material science. For instance, the synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives highlights a scientific explanation for creating compounds through the interaction of ethyl 2-(benzo[d]thazol-2-yl)acetate with different derivatives. Such methodologies are pivotal in expanding the library of heterocyclic compounds for further biological and pharmacological evaluations (H. M. Mohamed, 2021).

Potential Antidepressant Agents

Another area of application is the development of compounds as potential antidepressant agents. The series of 4-amino[1,2,4]triazolo[4,3-a]quinoxalines, for example, has been prepared and tested for their ability to reduce immobility in Porsolt's behavioral despair model in rats, indicating their therapeutic potential as novel and rapid-acting antidepressant agents. These compounds also show affinity for adenosine A1 and A2 receptors, which could make them potent non-xanthine adenosine antagonists (R. Sarges et al., 1990).

Antimicrobial Activity

Additionally, the synthesis and antimicrobial evaluation of novel pyrazoline and pyrazole derivatives, including those related to the triazolo[4,3-a]quinoxalin-1-yl motif, indicate the potential of these compounds in addressing bacterial and fungal infections. The creation of such derivatives and their subsequent screening for antimicrobial activity is a crucial step in discovering new therapeutic agents (S. Y. Hassan, 2013).

Mechanism of Action

The mechanism of action would depend on the specific use of the compound. For example, if it were used as a drug, its mechanism of action would depend on the specific target in the body.

Future Directions

Future research on this compound could involve studying its potential uses in medicine, given the biological activity of similar compounds. Additionally, more detailed studies could be conducted to fully understand its physical and chemical properties.